Cas no 1807198-15-7 (Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1807198-15-7
• MF: C₁₂H₈F₅NO₂S
• MW: 325.254439353943
• CID: 4955278
• Update Time: 2025-06-13

Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H8F5NO2S/c1-2-20-11(19)7-3-6(5-18)4-8(9(7)10(13)14)21-12(15,16)17/h3-4,10H,2H2,1H3
• InChI Key： VYGCFZGABLYOKA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(C(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate

Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807198-15-7): A Comprehensive Overview

Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate, identified by its CAS number 1807198-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its complex aromatic structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate consists of a benzoate core substituted with multiple fluorinated and cyano functional groups. The presence of these substituents imparts distinct reactivity and stability, making it a versatile building block for further chemical modifications. Specifically, the 5-cyano group introduces a strong electron-withdrawing effect, while the 2-difluoromethyl and 3-(trifluoromethylthio) groups enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate has been explored in several cutting-edge research areas. One notable application is in the development of novel antiviral agents. The compound's ability to interact with viral proteases and polymerases has been investigated, leading to promising results in preclinical studies. The fluorinated moieties, in particular, have been shown to improve binding affinity and resistance to enzymatic degradation, making this compound a potential candidate for next-generation antiviral therapies.

Additionally, Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate has found utility in the synthesis of advanced materials. Its aromatic framework and fluorinated substituents make it an excellent precursor for creating high-performance polymers and liquid crystals. These materials exhibit enhanced thermal stability, optical clarity, and mechanical strength, which are essential properties for applications in electronics, coatings, and aerospace industries.

The pharmaceutical industry has also leveraged Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell division. By targeting specific kinases, researchers aim to develop treatments for cancers, inflammatory diseases, and autoimmune disorders. The structural features of this compound allow for precise modulation of kinase activity, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the potential of Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate. Molecular modeling studies have demonstrated its ability to form stable complexes with biological targets, providing insights into its mechanism of action. These computational approaches have accelerated the drug discovery process by enabling virtual screening and optimization of lead compounds before experimental synthesis.

The synthesis of Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions with cyanoacetic esters followed by halogenation and triflation steps. The use of fluorinating agents such as Selectfluor® has been particularly effective in introducing the difluoromethyl and trifluoromethylthio groups into the molecular framework.

In conclusion, Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807198-15-7) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in the synthesis of antiviral agents, advanced materials, and kinase inhibitors. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.